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Compound of Interest

Compound Name: Sodium;borate;pentahydrate

Cat. No.: B13740032

Get Quote

In-depth Technical Guide: Physicochemical Properties of Sodium Tetraborate Pentahydrate

(CAS No. 12179-04-3)

This guide is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the core physicochemical properties of Sodium

Tetraborate Pentahydrate.

Core Substance Identification
Chemical Name: Sodium tetraborate pentahydrate

CAS Number: 12179-04-3

Synonyms: Borax pentahydrate, Sodium borate pentahydrate[1]

Molecular Formula: Na₂B₄O₇·5H₂O or B₄H₁₀Na₂O₁₂[2]

Molecular Weight: 291.4 g/mol [1]
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The fundamental physicochemical data for Sodium Tetraborate Pentahydrate are compiled in

the table below.

Property Value Unit

Physical Description

Colorless or white, odorless

crystals or free-flowing powder.

[1][3]

-

Melting Point 200 (decomposes) °C

Boiling Point 1575 (of anhydrous form)[4][5] °C

Density 1.815 g/cm³[6]

Water Solubility 3 (as a percentage) %[7]

pH 9.3 (3% solution) at 20°C[4] -

Detailed Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

the key physicochemical properties of Sodium Tetraborate Pentahydrate.

Melting Point Determination (Capillary Method)
This protocol is based on the principles of the capillary tube method as described in OECD Test

Guideline 102 and ASTM E324.[8][9]

Principle: The melting point is determined as the temperature at which the phase transition

from solid to liquid occurs at atmospheric pressure. This is observed by heating a small

sample in a capillary tube.[8]

Apparatus:

Melting point apparatus with a heating block and calibrated temperature sensor.

Glass capillary tubes (sealed at one end).

Mortar and pestle.
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Sample loading device.

Procedure:

Sample Preparation: The crystalline sample is finely powdered using a mortar and pestle

to ensure uniform packing. The sample must be thoroughly dry.[10]

Capillary Tube Loading: The open end of the capillary tube is pushed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the solid

into the sealed end. This is repeated until a packed sample height of 2-3 mm is achieved.

[11]

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The temperature is increased at a controlled rate. A slower rate of heating (e.g.,

1°C/minute) is used when approaching the expected melting point to ensure accuracy.[11]

Observation: The sample is observed through a magnifying lens. The temperature at

which the first droplet of liquid appears is recorded as the start of the melting range. The

temperature at which the last solid crystal disappears is recorded as the end of the melting

range.[12]

Density Determination (Hydrostatic Balance Method)
This protocol follows the principles of the hydrostatic balance method for solids as outlined in

OECD Test Guideline 109.[2][7][13]

Principle: Based on Archimedes' principle, the density of a solid is determined from its mass

in air and its apparent mass when submerged in a liquid of known density (typically distilled

water).[14]

Apparatus:

Analytical balance with a hydrostatic weighing kit (a hook or pan below the balance).

Beaker.

A liquid of known density (e.g., distilled water).
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A fine wire or thread to suspend the sample.

Procedure:

Mass in Air: The solid sample is weighed in the air (Mass_air).

Mass in Liquid: The beaker containing the liquid of known density is placed on a platform

above the balance pan (if using a top-loading balance with a hook below) or on the

balance pan itself. The sample is suspended from the hook and fully submerged in the

liquid, ensuring it does not touch the sides or bottom of the beaker. The apparent mass of

the submerged sample is recorded (Mass_liquid).[14]

Calculation: The density of the solid (ρ_solid) is calculated using the formula: ρ_solid =

(Mass_air / (Mass_air - Mass_liquid)) * ρ_liquid where ρ_liquid is the density of the liquid at

the measurement temperature.

Water Solubility Determination (Flask Method)
This protocol is based on the flask method described in OECD Test Guideline 105, suitable for

substances with solubility above 10⁻² g/L.[1][15]

Principle: An excess of the solid is stirred in water at a constant temperature until the solution

is saturated. The concentration of the dissolved substance in the aqueous phase is then

determined after separating the undissolved solid.[16]

Apparatus:

Flasks with stoppers.

Constant temperature shaker or magnetic stirrer with a water bath.

Centrifuge or filtration apparatus.

Analytical instrument for concentration measurement (e.g., titration equipment, HPLC, or

ICP-MS).

Procedure:
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Equilibration: An excess amount of Sodium Tetraborate Pentahydrate is added to a known

volume of distilled water in a flask. The flask is sealed and agitated in a constant

temperature bath for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

Phase Separation: The mixture is allowed to settle, and the aqueous phase is separated

from the undissolved solid by centrifugation or filtration at the same constant temperature.

[16]

Analysis: The concentration of the dissolved sodium tetraborate in the clear supernatant or

filtrate is determined using a suitable and validated analytical method.

pH Measurement of an Aqueous Solution
This is a standard procedure for measuring the pH of a salt solution using a calibrated pH

meter.

Principle: The pH of the solution is determined potentiometrically using a glass electrode that

responds to hydrogen ion activity.

Apparatus:

pH meter with a combination glass electrode and an automatic temperature compensation

(ATC) probe.

Standard pH buffer solutions (e.g., pH 4.01, 7.01, and 10.01).

Beakers.

Magnetic stirrer and stir bar.

Distilled or deionized water.

Procedure:

Calibration: The pH meter is calibrated using at least two, and preferably three, standard

buffer solutions that bracket the expected pH of the sample. The electrode is rinsed with

distilled water and blotted dry between each buffer.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://atlas-scientific.com/blog/how-to-calibrate-ph-meter/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A solution of a specified concentration (e.g., 3%) of Sodium

Tetraborate Pentahydrate is prepared in distilled water.

Measurement: The calibrated electrode and ATC probe are rinsed with distilled water and

immersed in the sample solution. The solution is gently stirred.

Reading: The pH reading is allowed to stabilize before the value is recorded. The

temperature of the measurement is also noted.[18]

Mandatory Visualizations
General Workflow for Physicochemical Characterization
of a Solid
The following diagram outlines a typical workflow for determining the key physicochemical

properties of a solid substance.
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A general workflow for the physicochemical characterization of a solid.

Thermal Dehydration Pathway
Sodium tetraborate pentahydrate loses its water of crystallization in stages upon heating. This

process is a key thermal property.

Thermal Dehydration of Sodium Tetraborate Pentahydrate

Na₂B₄O₇·5H₂O
(Pentahydrate)

Na₂B₄O₇·2H₂O
(Dihydrate)

Heat (~389-393 K)
-3 H₂O

Na₂B₄O₇

(Anhydrous Borax)

Further Heating
-2 H₂O

Click to download full resolution via product page

The stepwise thermal dehydration of sodium tetraborate pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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